Cas no 1184415-82-4 (3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid)

• Product Name: 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid
• CAS No: 1184415-82-4
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5960977
• PubChem ID: 60892343
• Update Time: 2025-10-29

3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1184415-82-4
• 3-[methyl(2,2,2-trifluoroethyl)amino]propanoic acid
• EN300-4200165
• 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid

• Inchi： 1S/C6H10F3NO2/c1-10(3-2-5(11)12)4-6(7,8)9/h2-4H2,1H3,(H,11,12)
• InChI Key： OULIPLUUOFWJQA-UHFFFAOYSA-N
• SMILES： FC(CN(C)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid

Introduction to 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid (CAS No. 1184415-82-4)

3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid, identified by its CAS number 1184415-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to the class of amino acids derivatives, featuring a methyl group attached to a trifluoroethyl amino side chain, which imparts distinct physicochemical characteristics that make it valuable in various synthetic and biological applications.

The molecular structure of 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid consists of a propanoic acid backbone with a modified amino group. The presence of the methyl(2,2,2-trifluoroethyl)amino moiety introduces fluorine atoms into the molecule, which are known to enhance metabolic stability and binding affinity in drug design. This feature has made the compound a subject of interest in the development of novel therapeutic agents targeting various biological pathways.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their improved pharmacokinetic profiles. The fluorine atoms in 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid contribute to its lipophilicity and resistance to enzymatic degradation, making it an attractive building block for drug candidates. Furthermore, its chiral center provides opportunities for the synthesis of enantiomerically pure compounds, which are often required for optimal therapeutic efficacy and minimal side effects.

One of the most compelling aspects of 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV/AIDS, and inflammatory disorders. The trifluoroethyl group enhances the compound's ability to interact with protease active sites by increasing its hydrophobicity and electronic properties. This has led to several research studies exploring its utility in developing next-generation protease inhibitors with improved potency and selectivity.

Another area where 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid has shown promise is in the field of immunomodulation. Recent studies have indicated that fluorinated amino acids can modulate immune responses by influencing cytokine production and immune cell signaling. The unique structural features of this compound may enable it to interact with immune receptors or modulate enzyme activity in ways that could lead to novel immunotherapeutic strategies. For instance, researchers have been investigating its potential role in enhancing vaccine efficacy by improving antigen presentation and T-cell activation.

The synthesis of 3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as fluorous chemistry have been employed to facilitate the introduction of fluorine atoms into the molecule while maintaining regioselectivity. These methods are critical for producing compounds with desired stereochemical purity, which is essential for their biological activity.

In conclusion,3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid (CAS No. 1184415-82-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential in drug development spans across protease inhibition and immunomodulation, making it a valuable candidate for further research and commercialization. As scientific understanding continues to evolve,3-[Methyl(2,2,2-trifluoroethyl)amino]propanoic acid is poised to play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.